Cas no 1002933-52-9 (2-ethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]acetamide)
2-ethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-ethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]acetamide
- AKOS024629053
- 2-ethoxy-N-[5-methyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]acetamide
- F2215-0022
- 1002933-52-9
-
- Inchi: 1S/C13H17N5O3/c1-4-21-7-12(20)15-10-5-9(3)17-18(10)13-14-8(2)6-11(19)16-13/h5-6H,4,7H2,1-3H3,(H,15,20)(H,14,16,19)
- InChI Key: SAHUYMMVJZLSMU-UHFFFAOYSA-N
- SMILES: O(CC)CC(NC1=CC(C)=NN1C1=NC(C)=CC(N1)=O)=O
Computed Properties
- Exact Mass: 291.13313942g/mol
- Monoisotopic Mass: 291.13313942g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 488
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 97.6Ų
2-ethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2215-0022-2μmol |
2-ethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]acetamide |
1002933-52-9 | 90%+ | 2μl |
$85.5 | 2023-05-16 | |
| Life Chemicals | F2215-0022-5μmol |
2-ethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]acetamide |
1002933-52-9 | 90%+ | 5μl |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2215-0022-10μmol |
2-ethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]acetamide |
1002933-52-9 | 90%+ | 10μl |
$103.5 | 2023-05-16 | |
| Life Chemicals | F2215-0022-20μmol |
2-ethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]acetamide |
1002933-52-9 | 90%+ | 20μl |
$118.5 | 2023-05-16 | |
| Life Chemicals | F2215-0022-1mg |
2-ethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]acetamide |
1002933-52-9 | 90%+ | 1mg |
$81.0 | 2023-05-16 | |
| Life Chemicals | F2215-0022-2mg |
2-ethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]acetamide |
1002933-52-9 | 90%+ | 2mg |
$88.5 | 2023-05-16 | |
| Life Chemicals | F2215-0022-3mg |
2-ethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]acetamide |
1002933-52-9 | 90%+ | 3mg |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2215-0022-4mg |
2-ethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]acetamide |
1002933-52-9 | 90%+ | 4mg |
$99.0 | 2023-05-16 | |
| Life Chemicals | F2215-0022-5mg |
2-ethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]acetamide |
1002933-52-9 | 90%+ | 5mg |
$103.5 | 2023-05-16 | |
| Life Chemicals | F2215-0022-10mg |
2-ethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]acetamide |
1002933-52-9 | 90%+ | 10mg |
$118.5 | 2023-05-16 |
2-ethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]acetamide Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 2-ethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]acetamide
Recent Advances in the Study of 2-ethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]acetamide (CAS: 1002933-52-9)
The compound 2-ethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]acetamide (CAS: 1002933-52-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.
Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. Structural analysis reveals that the pyrimidine and pyrazole moieties are critical for its binding affinity and selectivity. Advanced computational modeling and X-ray crystallography have provided insights into the molecular interactions between this compound and its target proteins, offering a foundation for further optimization.
In vitro and in vivo experiments have demonstrated promising results, particularly in models of chronic inflammation and certain cancer types. The compound's ability to modulate key signaling pathways, such as NF-κB and MAPK, has been well-documented. Additionally, pharmacokinetic studies indicate favorable absorption and distribution profiles, though further optimization may be required to enhance metabolic stability.
Ongoing research is exploring the compound's potential in combination therapies, particularly with existing chemotherapeutic agents. Preliminary data suggest synergistic effects, which could lead to reduced dosages and minimized side effects. However, comprehensive toxicological studies are still needed to assess its safety profile.
In conclusion, 2-ethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]acetamide represents a promising candidate for further development in therapeutic applications. Continued research efforts are essential to fully elucidate its mechanisms of action and translational potential.
1002933-52-9 (2-ethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)